Cas no 1000343-12-3 (5-Nitro-1H-indol-6-amine)

• Product Name: 5-Nitro-1H-indol-6-amine
• CAS No: 1000343-12-3
• Molecular Formula: C₈H₇N₃O₂
• Molecular Weight: 177.16008
• CID: 840653
• PubChem ID: 24729498

5-Nitro-1H-indol-6-amine Properties

Names and Identifiers

• 5-Nitro-1H-indol-6-amine
• 6-Amino-5-nitroindole
• DTXSID40646820
• AKOS006312051
• 1000343-12-3
• DA-37069
• I11415
• 6-AMINO-5-NITROINDOLE
• 5-Nitro-1H-indol-6-aMine

• InChIKey： YXNHJBUZBCFMST-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7N3O2/c9-6-4-7-5(1-2-10-7)3-8(6)11(12)13/h1-4,10H,9H2
• SMILES： C1=CNC2=C1C=C(C(=C2)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 177.053826475g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 177.053826475g/mol
• Heavy Atom Count: 13
• Complexity: 216
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 87.6Ų